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Compound of Interest

Compound Name: Phenyl methacrylate

Cat. No.: B1216873

CAS Number: 2177-70-0 Molecular Formula: C10H1002

This technical guide provides an in-depth overview of phenyl methacrylate (PMA), a versatile
aromatic monomer, for researchers, scientists, and professionals in drug development. It
covers its fundamental properties, synthesis, polymerization, and key applications, with a focus
on its role in biomaterials and drug delivery systems.

Core Properties and Specifications

Phenyl methacrylate is a colorless to light yellow liquid with a characteristic aromatic odor. Its
key physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Weight 162.19 g/mol [1]

Density 1.052 g/mL at 25 °C [2]

Boiling Point 95-100 °C at 16 mmHg [2]

Melting Point 17 °C

Refractive Index n20/D 1.512

Water Solubility Not miscible or difficult to mix

Flash Point 140 °F

Synthesis of Phenyl Methacrylate

Phenyl methacrylate is typically synthesized via an esterification reaction between
methacryloyl chloride and phenol. Another method involves the dehydration reaction of
methacrylic acid with a compound containing a phenolic hydroxyl group in the presence of an
acid catalyst.

Experimental Protocol: Esterification of Phenol

This protocol describes the synthesis of phenyl methacrylate from phenol and methacryloyl
chloride.

Materials:

Phenol (1.0 equivalent)

Methacryloyl chloride (1.1 equivalents)

Anhydrous dichloromethane

Triethylamine (1.2 equivalents)

Dilute hydrochloric acid

Saturated sodium bicarbonate solution
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e Anhydrous sodium sulfate

Procedure:

Under dry reaction conditions, mix phenol and methacryloyl chloride in anhydrous
dichloromethane.

e Add triethylamine as a base to the mixture.
« Stir the reaction mixture for 12 hours at room temperature.

» After the reaction is complete, wash the organic phase with dilute hydrochloric acid to
remove any unreacted base.

e Subsequently, wash the organic phase with a saturated sodium bicarbonate solution and
then with water.

e Dry the organic phase over anhydrous sodium sulfate.
* Remove the solvent by distillation under reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography using a petroleum ether/ethyl acetate
(10:1) eluent to yield pure phenyl methacrylate.

Polymerization of Phenyl Methacrylate

Poly(phenyl methacrylate) (PPMA) can be synthesized through various polymerization
techniques, including free-radical and anionic polymerization. The polymerization method
significantly influences the stereostructure and properties of the resulting polymer.

Free-Radical Polymerization

Free-radical polymerization of PMA typically yields a predominantly syndiotactic polymer. This
method is widely used due to its simplicity and tolerance to various functional groups.

Anionic Polymerization

Anionic polymerization of PMA can produce highly isotactic polymers when conducted in non-
polar solvents like toluene. Conversely, using a polar solvent such as tetrahydrofuran (THF)
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results in a syndiotactic polymer. This technique allows for greater control over the polymer's
molecular weight and architecture.

Characterization of Poly(phenyl methacrylate)

The properties of PPMA are crucial for its application in various fields. Key characterization
parameters include its thermal and mechanical properties.

Property Description Reference

The Tg of syndiotactic PPMA is

N generally higher than that of
Glass Transition Temperature _ _ _
the isotactic form. A typical

(Tg)
reported value for the polymer
is 110 °C.
The density of poly(phenyl
Density methacrylate) is approximately

1.210 g/cm3 at 20 °C.

Applications in Research and Drug Development

The unique properties of PMA and its polymers make them valuable materials in biomedical
and dental applications.

Dental Materials

Copolymers containing phenyl methacrylate are utilized in dental restorative materials. The
composition of these resins is critical to their mechanical and physical properties. For instance,
the addition of cross-linking comonomers can enhance the degree of conversion and the glass
transition temperature of the final copolymer, potentially improving the durability of dental
restorations.

Biomedical Applications and Drug Delivery

While research on phenyl methacrylate itself in drug delivery is specific, the broader class of
polymethacrylates is extensively studied for biomedical applications. These polymers are used
in the formulation of nanoparticles and microparticles for controlled drug release. The

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1216873?utm_src=pdf-body
https://www.benchchem.com/product/b1216873?utm_src=pdf-body
https://www.benchchem.com/product/b1216873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

properties of these delivery systems, such as drug loading and release kinetics, are tailored by
copolymerizing with functional monomers.

Experimental Workflow for Copolymer Synthesis

The following diagram illustrates a general workflow for the synthesis and characterization of a
copolymer containing phenyl methacrylate for potential use in dental or biomedical

applications.
Copolymer Synthesis
Phenyl Methacrylate & Initiator
Co-monomer(s) (e.g., AIBN, BPO) Solvent
Polymerization Reaction
(e.g., Free Radical)
Purification &
Isolation
Polymer Characterization
Purified Copolymer
Application-Specific Evaluation
Y Y Y
Structural Analysis Thermal Analysis Mechanical Testing Formulation
(NMR, FTIR) (DSC, TGA) (Tensile, Flexural) (e.g., Nanoparticles, Dental Resin)
Y

Performance Testing
(e.g., Drug Release, Biocompatibility)
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General workflow for phenyl methacrylate copolymer synthesis and evaluation.

This guide provides a foundational understanding of phenyl methacrylate for its application in
research and development. Further exploration into specific copolymers and formulations will
be necessary to tailor its properties for desired applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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